4-chloro-5-[(dimethylamino)sulfonyl]-2-(1-piperidinyl)benzoic acid

• IUPAC Name: 4-chloro-5-(dimethylsulfamoyl)-2-piperidin-1-ylbenzoic acid
• InChI: InChI=1S/C14H19ClN2O4S/c1-16(2)22(20,21)13-8-10(14(18)19)12(9-11(13)15)17-6-4-3-5-7-17/h8-9H,3-7H2,1-2H3,(H,18,19)
• InChI Key: PTMJPJAAIPJRKY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=C(C=C(C(=C1)C(=O)O)N2CCCCC2)Cl
• Molecular Formula: C14H19ClN2O4S
• Molecular Weight: 346.8 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves multiple steps, starting from basic aromatic compounds and incorporating functional groups through reactions like sulfonation, chlorination, and amide formation. The exact synthetic route can vary, but typically involves the introduction of the dimethylamino sulfonyl group and the piperidinyl group to the benzoic acid core. While specific synthesis details for this exact compound were not found, related compounds have been synthesized through comparable methods involving direct application for anion recognition and derivatization for chromatographic analysis (Hou & Kobiro, 2006) (Fukushima et al., 1997).

Molecular Structure Analysis

Molecular structure analysis through techniques like X-ray diffraction and NMR spectroscopy reveals the compound's conformation and the spatial arrangement of its functional groups. For compounds with similar structural features, X-ray crystallography has shown specific hydrogen bonding patterns and π-π interactions contributing to their stability and reactivity (熊静 et al., 2007).

Chemical Reactions and Properties

This compound's chemical properties are influenced by its functional groups, allowing it to participate in various chemical reactions. Its sulfonyl and piperidinyl groups can engage in nucleophilic substitution, electrophilic addition, and other reactions typical for benzoic acid derivatives. The compound's ability to act as an anion host for selective recognition of divalent anions like HPO4^2- and SO4^2- showcases its chemical reactivity and potential for sensor applications (Hou & Kobiro, 2006).

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystalline structure, depend on the intermolecular forces shaped by the compound's molecular structure. Solvatochromism and fluorescence, as well as thermal stability, have been observed in related compounds, indicating potential for diverse applications in materials science and analytical chemistry (熊静 et al., 2007).

Chemical Properties Analysis

The chemical properties, such as acidity, reactivity towards nucleophiles and electrophiles, and the ability to form hydrogen bonds and π-π interactions, are critical for understanding the compound's behavior in different environments and reactions. Its selective recognition of specific anions highlights its utility in chemical sensing and separation processes (Hou & Kobiro, 2006).